Cas no 14401-75-3 (1-(3,5-Dinitrophenyl)ethanone)

1-(3,5-Dinitrophenyl)ethanone Properties

Names and Identifiers

• Ethanone,1-(3,5-dinitrophenyl)-
• 1-(3,5-Dinitrophenyl)ethanone
• 3,5-Dinitroacetophenone
• 3’,5’-DINITROACETOPHENONE
• 1-(3,5-Dinitro-phenyl)-aethanon
• 1-(3,5-dinitro-phenyl)-ethanone
• 1-acetyl-3,5-dinitrobenzene
• 3.5-Dinitro-acetophenon
• 3′,5′-Dinitroacetophenone
• 3’,5’-nitro-2’-Bromo-3’-Dinitroacetophenone
• 3,5-DINITROACETOPHFNONE
• 3',5'-DINITROACETOPHENONE
• 3,5-dinitrophenylmethylketone
• 3',5'-Dinitroacetophenone 97%
• A808158
• FT-0637076
• DTXSID80293175
• 3',5'-Dinitroacetophenone, 97%
• WGJQPJOLPLYFJH-UHFFFAOYSA-N
• 1-(3,5-DINITROPHENYL)ETHAN-1-ONE
• 1-(3,5-dinitrophenyl)ethanone
• 3',5'-Dinitroacetophenone
• CS-0328720
• AKOS015916237
• MFCD00631987
• CK2561
• AB06607
• NSC87635
• AS-45926
• NCIOpen2_005176
• AKOS003239997
• SCHEMBL3291219
• J-007897
• Ethanone, 1-(3,5-dinitrophenyl)-
• C8H6N2O5
• NSC 87635
• NSC-87635
• 14401-75-3
• DB-042716
• 3,5-DINITROACETOPHENONE
• ALBB-024847
• +Expand

• MDL： MFCD00631987
• InChIKey： WGJQPJOLPLYFJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6N2O5/c1-5(11)6-2-7(9(12)13)4-8(3-6)10(14)15/h2-4H,1H3
• SMILES： CC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.02800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.02767130g/mol
• Heavy Atom Count: 15
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• LogP: 2.75200
• PSA: 108.71000
• Boiling Point: 267 ºC
• Melting Point: 81-85 °C (lit.)
• Flash Point: 115 ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 1.452

1-(3,5-Dinitrophenyl)ethanone Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S28-36/39
• Safety Instruction： S28-S36/39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317-H318
• Warning Statement： P280-P305+P351+P338
• Risk Phrases： 41-43
• Signal Word：Danger

1-(3,5-Dinitrophenyl)ethanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%